Methyl 1-carbonochloridoylazetidine-3-carboxylate
Description
Methyl 1-carbonochloridoylazetidine-3-carboxylate, also known as MCAZ, is a chemical compound that has gained attention in the scientific research community due to its potential applications in drug development. MCAZ is a member of the azetidine family of compounds, which are known for their unique chemical and biological properties. In
Scientific Research Applications
Enzyme Activation and Inhibition
Research on peptides and their effect on enzyme activities, such as the activation effects of carnosine- and histidine-containing dipeptides on human carbonic anhydrases, provides a window into the potential biochemical applications of related compounds. These peptides have shown relevance in pharmacological applications like enhancing cognition, therapy for memory, and artificial tissues engineering (Vistoli et al., 2020).
Antioxidant Properties and Therapeutic Perspectives
The study of carnosine and related peptides as quenchers of reactive and cytotoxic carbonyl species highlights their antioxidant properties and therapeutic potential in conditions characterized by carbonyl-mediated degenerative overload (Aldini et al., 2005). This research area could be relevant to the application of "Methyl 1-carbonochloridoylazetidine-3-carboxylate" in studying or mitigating oxidative stress-related cellular damage.
DNA Methylation and Gene Expression
The synthesis of new cyclic amino acid derivatives, such as the work on 3,3-dimethoxyazetidine-2-carboxylic acid derivatives (Mangelinckx et al., 2005), may provide a template for understanding how "this compound" could be used in peptide synthesis or as an intermediate in producing biologically active molecules. Additionally, the role of DNA methylation in gene expression and its potential as a therapeutic target in cancer highlights a profound area of research where such compounds could be of interest (Yang et al., 2014).
properties
IUPAC Name |
methyl 1-carbonochloridoylazetidine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClNO3/c1-11-5(9)4-2-8(3-4)6(7)10/h4H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBCMSTBLCADOAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CN(C1)C(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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